Cas no 2001-67-4 (4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide)
2001-67-4 structure
Product Name:4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide
CAS No:2001-67-4
MF:C20H38I2N4O4
MW:652.349070072174
CID:1391045
PubChem ID:121257
Update Time:2025-04-20
4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide
- 3-(4-methylmorpholin-4-ium-4-yl)-1-[4-[3-(4-methylmorpholin-4-ium-4-yl)propanoyl]piperazin-1-yl]propan-1-one,diiodide
- DTXSID80941987
- 2001-67-4
- 4,4'-(1,4-Piperazinediylbis(carbonylethylene))bis(4-methylmorpholinium iodide)
- Morpholinium, 4,4'-(1,4-piperazinediylbis(carbonylethylene))bis(4-methyl-, diiodide
-
- Inchi: 1S/C20H38N4O4.2HI/c1-23(11-15-27-16-12-23)9-3-19(25)21-5-7-22(8-6-21)20(26)4-10-24(2)13-17-28-18-14-24;;/h3-18H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: PIBHDKQQJUGVMU-UHFFFAOYSA-L
- SMILES: [I-].[I-].O1CC[N+](C)(CC1)CCC(N1CCN(CC1)C(CC[N+]1(C)CCOCC1)=O)=O
Computed Properties
- Exact Mass: 613.8
- Monoisotopic Mass: 652.098242
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 488
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 59.08
4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2001-67-4 (4,4'-[piperazine-1,4-diylbis(3-oxopropane-3,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk